Cas no 273208-12-1 (2-Iodo-4-(trifluoromethyl)benzenesulfonamide)

• Product Name: 2-Iodo-4-(trifluoromethyl)benzenesulfonamide
• CAS No: 273208-12-1
• MF: C₇H₅F₃INO₂S
• MW: 351.084783315659
• CID: 4965123
• Update Time: 2025-06-08

2-Iodo-4-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-iodo-4-(trifluoromethyl)benzenesulfonamide
• 2-Iodo-4-(trifluoromethyl)benzenesulfonamide

• Inchi： 1S/C7H5F3INO2S/c8-7(9,10)4-1-2-6(5(11)3-4)15(12,13)14/h1-3H,(H2,12,13,14)
• InChI Key： KGJYPHUWVPHMQF-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C=CC=1S(N)(=O)=O

Computed Properties

• Exact Mass: 350.90378 g/mol
• Monoisotopic Mass: 350.90378 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5
• Molecular Weight: 351.09

Additional information on 2-Iodo-4-(trifluoromethyl)benzenesulfonamide

Introduction to 2-Iodo-4-(trifluoromethyl)benzenesulfonamide (CAS No. 273208-12-1)

2-Iodo-4-(trifluoromethyl)benzenesulfonamide, with the chemical identifier CAS No. 273208-12-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of both an iodine substituent and a trifluoromethyl group, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The trifluoromethyl group is a key structural moiety that enhances the metabolic stability and lipophilicity of molecules, making them more suitable for oral administration and improving their bioavailability. In contrast, the iodo substituent introduces a reactive site that can be utilized in further functionalization reactions, such as cross-coupling reactions, which are fundamental in modern drug discovery and development. The combination of these two groups with the sulfonamide backbone provides a versatile platform for designing novel compounds with tailored properties.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The 2-Iodo-4-(trifluoromethyl)benzenesulfonamide compound is particularly interesting because it can serve as a precursor for synthesizing more complex molecules that target specific disease pathways. For instance, studies have shown that sulfonamides can interact with bacterial enzymes in unique ways, leading to the development of new antibiotics.

The iodo atom in this compound is particularly useful for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions. These reactions are widely employed in the pharmaceutical industry to construct biaryl frameworks, which are common motifs in many drugs. By incorporating an iodine atom at the 2-position of the benzenesulfonamide core, researchers can easily introduce additional aromatic rings or heterocyclic structures, thereby expanding the chemical space for drug discovery.

Moreover, the trifluoromethyl group not only improves physicochemical properties but also modulates biological activity. This group is known to enhance binding affinity to biological targets by increasing lipophilicity and reducing metabolic degradation. In the context of drug design, such modifications can lead to more potent and selective compounds. For example, trifluoromethylated sulfonamides have been shown to exhibit improved efficacy in treating inflammatory diseases by inhibiting key enzymes involved in inflammatory pathways.

Recent advancements in computational chemistry have further facilitated the exploration of 2-Iodo-4-(trifluoromethyl)benzenesulfonamide as a building block for drug discovery. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at an atomic level. By leveraging these computational tools, scientists can optimize the structure of sulfonamide derivatives to maximize their therapeutic potential while minimizing side effects.

In clinical settings, sulfonamides continue to play a crucial role in treating various infections caused by Gram-negative bacteria. The unique mechanism of action of sulfonamides involves competitive inhibition of dihydropteroate synthase, an enzyme essential for bacterial folate synthesis. While traditional sulfonamides have faced challenges with resistance development, newer derivatives like 2-Iodo-4-(trifluoromethyl)benzenesulfonamide offer opportunities to overcome these limitations through structural modifications.

The synthesis of 2-Iodo-4-(trifluoromethyl)benzenesulfonamide typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the iodine substituent and trifluoromethylation reactions to incorporate the trifluoromethyl group. The sulfonamide moiety is usually introduced through nucleophilic substitution or condensation reactions with appropriate sulfonyl chlorides or sulfonyl azides.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By designing sulfonamides that specifically target kinases, researchers aim to develop drugs that can modulate these pathways effectively. The presence of both an iodine atom and a trifluoromethyl group provides multiple handles for further derivatization, allowing for fine-tuning of kinase inhibition properties.

Another area where 2-Iodo-4-(trifluoromethyl)benzenesulfonamide shows promise is in antiviral research. Sulfonamides have been identified as potential inhibitors of viral proteases and polymerases, which are essential for viral replication. The structural flexibility offered by this compound allows for the design of molecules that can interact with viral targets with high specificity and potency. Additionally, the trifluoromethyl group can enhance resistance against enzymatic degradation by viruses.

The role of CAS No. 273208-12-1 in academic research cannot be overstated. It serves as a valuable tool for chemists investigating novel synthetic methodologies and exploring new chemical spaces for drug discovery. By studying this compound, researchers gain insights into how structural modifications can influence biological activity and pharmacokinetic properties.

In conclusion,2-Iodo-4-(trifluoromethyl)benzenesulfonamide (CAS No. 273208-12-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent candidate for synthesizing novel therapeutics targeting various diseases. As research continues to uncover new applications for sulfonamide derivatives,this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.